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Compound of Interest

Compound Name: Dibutyldodecylamine

Cat. No.: B15483256

An in-depth analysis of the molecular characteristics, physicochemical properties, and a
representative synthetic pathway for N,N-Dibutyldodecanamine is presented in this technical
guide. This document is intended for researchers, scientists, and professionals in the field of
drug development and organic chemistry.

Molecular Structure and Formula

N,N-Dibutyldodecanamine, a tertiary amine, is characterized by a central nitrogen atom bonded
to two butyl groups and one dodecyl group.

Molecular Formula: C20H43N

Chemical Structure: The structure consists of a long dodecyl carbon chain and two shorter
butyl chains attached to a nitrogen atom.

Physicochemical Data

The following table summarizes the key quantitative properties of N,N-Dibutyldodecanamine.
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Property Value

Molecular Weight 297.57 g/mol

Boiling Point 145-147 °C at 0.4 mmHg
Density 0.806 g/mL at 25 °C
Refractive Index n20/D 1.447

Experimental Protocols

A representative method for the synthesis of N,N-Dibutyldodecanamine is the reductive
amination of dodecanal with dibutylamine.

Materials:

e Dodecanal

e Dibutylamine

e Sodium triacetoxyborohydride

e Dichloromethane (DCM)

e Sodium bicarbonate (NaHCO3s) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)
» Round-bottom flask

o Magnetic stirrer

o Separatory funnel

» Rotary evaporator

Procedure:
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 In a round-bottom flask, dissolve dodecanal (1 equivalent) and dibutylamine (1.1
equivalents) in dichloromethane.

« Stir the solution at room temperature for 30 minutes.
¢ Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

» Continue stirring at room temperature and monitor the reaction progress using thin-layer
chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated agueous solution of sodium
bicarbonate.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash with brine.
o Dry the organic layer over anhydrous magnesium sulfate and filter.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude
product.

 Purify the crude product by vacuum distillation or column chromatography to yield pure N,N-
Dibutyldodecanamine.

Visualizations

The following diagram illustrates the logical workflow of the synthesis protocol described above.

Click to download full resolution via product page

Caption: Synthetic workflow for N,N-Dibutyldodecanamine.
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 To cite this document: BenchChem. [Dibutyldodecylamine molecular structure and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483256#dibutyldodecylamine-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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